N-(2-fluorophenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[1-(4-nitrophenyl)imidazol-2-yl]sulfanylacetamide
• InChI: InChI=1S/C17H13FN4O3S/c18-14-3-1-2-4-15(14)20-16(23)11-26-17-19-9-10-21(17)12-5-7-13(8-6-12)22(24)25/h1-10H,11H2,(H,20,23)
• InChI Key: FCGRJCWVIVDQQO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)CSC2=NC=CN2C3=CC=C(C=C3)[N+](=O)[O-])F
• Molecular Formula: C17H13FN4O3S
• Molecular Weight: 372.4 g/mol

Description

N-(2-fluorophenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide, commonly known as FNPA, is a chemical compound that has been extensively studied for its potential use in various scientific research applications. FNPA is a thioacetamide derivative that has been shown to exhibit a wide range of biochemical and physiological effects, making it an interesting compound for researchers to explore.

Mechanism Of Action

The mechanism of action of FNPA is not fully understood, but it is thought to involve the inhibition of various cellular processes, including DNA replication and protein synthesis. Additionally, FNPA has been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
FNPA has been shown to exhibit a wide range of biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of various signaling pathways. Additionally, FNPA has been shown to exhibit anti-inflammatory and antioxidant effects, making it a potentially useful compound for the treatment of various diseases.

Advantages And Limitations For Lab Experiments

One advantage of using FNPA in lab experiments is its potent cytotoxic effects against cancer cells, making it a potentially useful compound for the development of new anticancer therapies. However, one limitation of using FNPA in lab experiments is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for research on FNPA, including the development of new anticancer therapies, the exploration of its potential use as an antimicrobial agent, and the investigation of its potential use in the treatment of Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of FNPA and to determine its potential toxicity in vivo.

Synthesis Methods

The synthesis of FNPA involves a multistep process that begins with the reaction of 2-fluoroaniline with 4-nitrobenzaldehyde to form 2-(2-fluorophenyl)-1-(4-nitrophenyl)ethanone. This intermediate is then reacted with thioacetamide in the presence of a base to form the final product, N-(2-fluorophenyl)-2-((1-(4-nitrophenyl)-1H-imidazol-2-yl)thio)acetamide.

Scientific Research Applications

FNPA has been studied for its potential use in a variety of scientific research applications, including as an anticancer agent, an antimicrobial agent, and a potential treatment for Alzheimer's disease. In vitro studies have shown that FNPA exhibits potent cytotoxic effects against a variety of cancer cell lines, including breast cancer, lung cancer, and colon cancer. Additionally, FNPA has been shown to exhibit antimicrobial activity against a variety of bacterial and fungal species.